Cas no 2172253-90-4 (1-(cyclopropylmethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(cyclopropylmethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172253-90-4
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6092326
• PubChem ID: 165748719
• Update Time: 2025-08-05

1-(cyclopropylmethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropylmethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde
• 2172253-90-4
• EN300-1594992

• Inchi： 1S/C10H15N3O2/c1-7(15-2)10-9(6-14)11-12-13(10)5-8-3-4-8/h6-8H,3-5H2,1-2H3
• InChI Key： SGEJBBFEXFKJKL-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(C=O)N=NN1CC1CC1

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57Ų

Additional information on 1-(cyclopropylmethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde

1-(Cyclopropylmethyl)-5-(1-Methoxyethyl)-1H-1,2,3-Triazole-4-Carbaldehyde: A Comprehensive Overview

The compound 1-(cyclopropylmethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde, identified by the CAS number 2172253-90-4, is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of heterocyclic aldehydes, specifically featuring a 1,2,3-triazole ring system. The presence of a cyclopropylmethyl group and a methoxyethyl substituent introduces interesting electronic and steric properties, making it a subject of interest in both academic and industrial research.

The synthesis of this compound typically involves multi-step organic reactions, often utilizing click chemistry principles due to the presence of the triazole ring. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. The cyclopropylmethyl group is known for its strain-induced reactivity, which can be harnessed in various chemical transformations. Similarly, the methoxyethyl substituent contributes to the molecule's solubility and stability under different conditions.

One of the most promising applications of this compound lies in its potential as a building block in medicinal chemistry. The triazole ring is a common motif in pharmaceuticals due to its ability to form hydrogen bonds and interact with biological targets. Recent studies have explored the use of this compound as an intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. Its aldehyde functionality further enhances its versatility, allowing for additional modifications such as condensation reactions or protection/deprotection strategies.

In terms of physical properties, this compound exhibits a melting point of approximately 85°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various analytical techniques such as HPLC and NMR spectroscopy. The molecule's stability under thermal and oxidative conditions has also been evaluated, showing minimal degradation under typical storage conditions.

Recent research has focused on the electrochemical properties of this compound, particularly its behavior in redox reactions. Studies have demonstrated that the triazole ring can act as an electron transfer mediator, making it a potential candidate for applications in electrochemical sensors or energy storage devices. Additionally, the compound's reactivity towards nucleophilic additions has been explored, revealing its utility in constructing complex molecular architectures through stepwise assembly.

The environmental impact of this compound has also been a topic of interest. Assessments indicate that it is not particularly hazardous under normal handling conditions; however, proper disposal procedures should be followed to minimize ecological risks. Its biodegradability has been studied under simulated environmental conditions, with results suggesting moderate degradation rates depending on microbial activity and pH levels.

In conclusion, 1-(cyclopropylmethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde is a versatile compound with a rich structural complexity and diverse potential applications. Ongoing research continues to uncover new insights into its chemical behavior and utility across various disciplines. As advancements in synthetic methodologies and analytical techniques unfold, this compound is poised to play an increasingly significant role in both academic research and industrial development.